1-(3-Chloro-2-hydroxy-5-methylphenyl)ethan-1-one
Overview
Description
“1-(3-Chloro-2-hydroxy-5-methylphenyl)ethan-1-one” is a chemical compound with the molecular formula C9H9ClO2 and a molecular weight of 184.62 . It is used in research and is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: CC(C1=CC©=CC(Cl)=C1O)=O . This indicates that the compound contains a chloro group (Cl), a hydroxy group (OH), and a methyl group (CH3) attached to a phenyl ring, along with a carbonyl group (C=O) attached to the ethan-1-one part of the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a melting point of 91°C . It is a solid at room temperature and is stored under nitrogen .Scientific Research Applications
Synthesis and Characterization :
- The reaction of similar compounds with hydroxylamine hydrochloride in dry ethanol has been explored for synthesizing new heterocycles, which are then characterized using spectroscopy and crystal X-ray analysis (Abdel-Wahab, Farahat, Kariuki, & El‐Hiti, 2023).
- Another study investigated the reactions of compounds with different nitrogen-containing agents, leading to the formation of various derivatives characterized by X-ray crystallography (Kosolapova, Kurbangalieva, Valiev, Lodochnikova, Berdnikov, & Chmutova, 2013).
Liquid Crystalline Polyethers and Phase Transition :
- Research on the synthesis and characterization of flexible polyethers based on 1-(4-hydroxyphenyl)-2-(2-r-4-hydroxyphenyl) ethane with various substituents has been conducted. This study provides insights into phase transition temperatures and thermodynamic parameters of these polymers (Percec & Zuber, 1992).
Synthetic Precursors and Biological Activities :
- Some derivatives of benzyl phenyl ketone, which are synthetic precursors of isoflavonoids, have been investigated for their biological activities, particularly as inhibitors of the 5-hLOX enzyme. These compounds have also been assessed for their antibacterial and antiproliferative properties (Vásquez-Martínez, Torrent, Toledo, Cabezas, Espinosa, Montoya-K, Mejías, Cortez-San Martín, Sepúlveda-Boza, & Mascayano, 2019).
Crystal Structure Analysis :
- The crystal structure of 1-(5-chloro-2-hydroxyphenyl)ethanone has been studied, revealing a unique hydrogen-bonded supramolecular network supported by π-π stacking interaction. This study combined experimental and theoretical methods, including DFT computations (Majumdar, 2016).
Chemosensors and Anion Sensing :
- Research on novel anion sensors containing phenol hydroxyl and 1,3,4-oxadiazole groups has been conducted. These sensors are effective for fluoride sensing, exhibiting color changes and optical shifts upon the addition of F- (Ma, Li, Zong, Men, & Xing, 2013).
Safety and Hazards
The safety information available indicates that “1-(3-Chloro-2-hydroxy-5-methylphenyl)ethan-1-one” may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
1-(3-chloro-2-hydroxy-5-methylphenyl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO2/c1-5-3-7(6(2)11)9(12)8(10)4-5/h3-4,12H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJSBYHFWKLPSOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Cl)O)C(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30322505 |
Source
|
| Record name | 1-(3-Chloro-2-hydroxy-5-methylphenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30322505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
7507-88-2 |
Source
|
| Record name | NSC401441 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=401441 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(3-Chloro-2-hydroxy-5-methylphenyl)ethan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30322505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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